
A Technical Guide to the Solubility of Solvent
Orange 60 in Organic Solvents

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Solvent Orange 60

Cat. No.: B3432604 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility characteristics of Solvent
Orange 60, a perinone-type dye. The following sections detail quantitative solubility data in

various organic solvents, comprehensive experimental protocols for solubility determination,

and a visual representation of the experimental workflow.

Core Topic: Solubility of Solvent Orange 60
Solvent Orange 60 (C.I. 564100; CAS No. 6925-69-5) is a yellowish-orange dye known for its

application in coloring plastics and resins due to its high fastness and good temperature

resistance.[1] Its solubility in organic solvents is a critical parameter for its effective use in

various industrial applications. Generally, Solvent Orange 60 is characterized as being

insoluble in water but soluble in a range of organic solvents.[2][3][4]

Quantitative Solubility Data
The solubility of Solvent Orange 60 has been quantitatively determined in several common

organic solvents. The data presented below is compiled from various technical data sheets and

provides a comparative overview of its solubility at a standard temperature.
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Organic Solvent Solubility (g/L) at 20°C

Dichloromethane 10[1]

Methylbenzene 5

Butyl Acetate 2.5

Acetone 2

Ethyl Alcohol 0.8

Experimental Protocols for Solubility Determination
The following are detailed methodologies for the quantitative determination of Solvent Orange
60 solubility in organic solvents. Two common methods are described: UV-Visible

Spectrophotometry and the Gravimetric Method.

UV-Visible Spectrophotometric Method
This method is highly suitable for colored compounds like Solvent Orange 60 and relies on the

Beer-Lambert Law. It involves creating a calibration curve from solutions of known

concentrations to determine the concentration of a saturated solution.

Materials and Equipment:

Solvent Orange 60 (analytical standard)

Organic solvents (analytical or HPLC grade)

UV-Visible Spectrophotometer

Volumetric flasks and pipettes

Analytical balance

Temperature-controlled shaker or water bath

Syringe filters (0.45 µm, solvent-compatible)
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Procedure:

Preparation of Standard Solutions:

Accurately weigh a known mass of Solvent Orange 60 and dissolve it in a specific

organic solvent to create a stock solution of a known concentration.

Perform serial dilutions of the stock solution to prepare a series of standard solutions with

decreasing, known concentrations.

Determination of Maximum Absorbance Wavelength (λmax):

Using one of the standard solutions, scan the UV-Visible spectrum to identify the

wavelength at which Solvent Orange 60 exhibits maximum absorbance (λmax).

Generation of a Calibration Curve:

Set the spectrophotometer to the determined λmax.

Measure the absorbance of each standard solution, using the pure solvent as a blank.

Plot a graph of absorbance versus concentration to create a calibration curve.

Preparation of a Saturated Solution:

Add an excess amount of Solvent Orange 60 to a known volume of the organic solvent in

a sealed container.

Agitate the mixture at a constant temperature (e.g., 20°C) for a sufficient period (typically

24-48 hours) to ensure equilibrium is reached.

Allow the undissolved solid to settle.

Measurement and Calculation:

Carefully withdraw a sample of the supernatant.

Filter the sample through a 0.45 µm syringe filter.
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If necessary, dilute the filtered saturated solution with the same solvent to bring the

absorbance into the linear range of the calibration curve, recording the dilution factor.

Measure the absorbance of the (diluted) saturated solution at λmax.

Use the calibration curve equation to calculate the concentration of the solution.

If diluted, multiply the calculated concentration by the dilution factor to obtain the solubility

of Solvent Orange 60 in the solvent at the specified temperature.

Gravimetric Method
The gravimetric method is a straightforward technique that involves preparing a saturated

solution, evaporating the solvent, and weighing the remaining solute.

Materials and Equipment:

Solvent Orange 60

Organic solvents

Volumetric flasks

Analytical balance

Temperature-controlled shaker or water bath

Drying oven

Desiccator

Procedure:

Preparation of a Saturated Solution:

Follow step 4 from the UV-Visible Spectrophotometric Method to prepare a saturated

solution at a constant temperature.

Sample Preparation and Solvent Evaporation:
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Carefully decant or filter a known volume of the saturated solution into a pre-weighed,

clean, and dry volumetric flask.

Evaporate the solvent in a drying oven at a temperature below the boiling point of the

solvent and the decomposition temperature of the dye. A vacuum oven is recommended to

facilitate evaporation at a lower temperature.

Drying and Weighing:

Once the solvent is completely evaporated, place the flask in a desiccator to cool to room

temperature.

Weigh the flask with the dried Solvent Orange 60 residue.

Repeat the drying and cooling steps until a constant weight is achieved.

Calculation of Solubility:

The solubility is calculated by subtracting the initial weight of the empty flask from the final

constant weight of the flask with the dried dye, and dividing by the volume of the saturated

solution used.

Visualized Experimental Workflow
The following diagram illustrates the general workflow for determining the solubility of Solvent
Orange 60 using the UV-Visible Spectrophotometric method.
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Caption: Workflow for UV-Visible Spectrophotometric Solubility Determination.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to the Solubility of Solvent Orange 60
in Organic Solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3432604#solubility-of-solvent-orange-60-in-organic-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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